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Compound of Interest

Compound Name: SQ 11,447

CAS No.: 33406-68-7

Cat. No.: B1218931

Get Quote

Absence of Data on SQ 11,447: A comprehensive search of publicly available scientific

literature and databases yielded no information on the biological activity or classification of SQ
11,447 as a phosphodiesterase 4 (PDE4) inhibitor. Its identity is limited to chemical database

entries.[1][2] Consequently, a direct comparative analysis of SQ 11,447 against other PDE4

inhibitors is not feasible at this time. This guide will therefore focus on a comparative analysis

of well-characterized and clinically relevant PDE4 inhibitors: Roflumilast, Apremilast, and

Crisaborole.

Phosphodiesterase 4 (PDE4) is a critical enzyme in the inflammatory cascade, primarily

responsible for the degradation of cyclic adenosine monophosphate (cAMP).[3] By inhibiting

PDE4, intracellular cAMP levels increase, leading to a reduction in the production of pro-

inflammatory mediators. This mechanism makes PDE4 an attractive therapeutic target for a

variety of inflammatory diseases, including chronic obstructive pulmonary disease (COPD),

psoriasis, and atopic dermatitis.[4]
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The following tables summarize key in vitro data for Roflumilast, Apremilast, and Crisaborole,

providing a clear comparison of their potency and effects on inflammatory cytokine production.

Table 1: In Vitro Potency (IC50) Against PDE4

Inhibitor Overall PDE4 IC50 (nM) PDE4 Subtype Selectivity

Roflumilast ~0.8[5]
High selectivity for PDE4B and

PDE4D[6]

Apremilast 74[6] -

Crisaborole 490[5][7] -

Note: IC50 values can vary between studies due to different experimental conditions.

Table 2: Effects on Cytokine Production

Inhibitor
Effect on Pro-inflammatory
Cytokines

Effect on Anti-
inflammatory Cytokines

Roflumilast ↓ TNF-α, IL-17, IL-22 ↑ IL-10

Apremilast ↓ TNF-α, IL-12, IL-23 ↑ IL-10

Crisaborole
↓ TNF-α, IL-2, IL-4, IL-5, IL-13,

IL-17, IL-23
-

Signaling Pathway and Experimental Workflow
To provide a clearer understanding of the context of PDE4 inhibition, the following diagrams

illustrate the core signaling pathway and a typical experimental workflow for evaluating PDE4

inhibitors.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Pde4_IN_5_A_Head_to_Head_Comparison_with_Leading_PDE4_Inhibitors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10380597/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10380597/
https://www.benchchem.com/pdf/Pde4_IN_5_A_Head_to_Head_Comparison_with_Leading_PDE4_Inhibitors.pdf
https://www.mdpi.com/1420-3049/27/15/4964
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218931?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Inflammatory Cell

Pro-inflammatory
Stimulus Receptor

Adenylyl
Cyclase

activates cAMPconverts

ATP

PDE4

Protein
Kinase A

activates

AMPhydrolyzes

CREBactivates Nucleustranslocates to
Pro-inflammatory

Cytokines

↓ transcription

Anti-inflammatory
Cytokines

↑ transcription
PDE4 Inhibitor inhibits

Click to download full resolution via product page

Caption: PDE4 Signaling Pathway in Inflammation.
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Experimental Workflow for PDE4 Inhibitor Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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